Cas no 78634-33-0 (Benz[f]isoquinolin-2(1H)-one, 3,4-dihydro-4-phenyl-)

• Product Name: Benz[f]isoquinolin-2(1H)-one, 3,4-dihydro-4-phenyl-
• CAS No: 78634-33-0
• MF: C₁₉H₁₅NO
• MW: 273.328504800797
• CID: 534194
• PubChem ID: 3250558
• Update Time: 2025-04-19

Benz[f]isoquinolin-2(1H)-one, 3,4-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benz[f]isoquinolin-2(1H)-one, 3,4-dihydro-4-phenyl-
• 4-phenyl-3,4-dihydro-1H-benzo[f]isoquinolin-2-one
• DTXSID50390645
• 78634-33-0

• Inchi： 1S/C19H15NO/c21-18-12-17-15-9-5-4-6-13(15)10-11-16(17)19(20-18)14-7-2-1-3-8-14/h1-11,19H,12H2,(H,20,21)
• InChI Key： NEIHVSRZUUUHCM-UHFFFAOYSA-N
• SMILES： O=C1CC2C3C=CC=CC=3C=CC=2C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 273.115364102g/mol
• Monoisotopic Mass: 273.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų